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Compound of Interest

Compound Name: H-HomoArg-OH.HCl

Cat. No.: B555027 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for H-HomoArg-OH.HCl, including operational and disposal plans.

Chemical Identifier:

Name: H-HomoArg-OH.HCl (L-Homoarginine hydrochloride)

CAS Number: 1483-01-8

Personal Protective Equipment (PPE)
When handling H-HomoArg-OH.HCl, especially in its solid form or when preparing solutions, a

comprehensive personal protective equipment strategy is critical to minimize exposure. The

primary hazards are associated with the hydrochloride salt, which can cause irritation or burns

upon contact with skin, eyes, or the respiratory tract.
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Protection Type Equipment Specification Purpose

Eye and Face Protection

Safety goggles with side-

shields or a full-face shield.[1]

[2][3]

Protects against splashes and

airborne particles.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[1]

Protects skin from direct

contact.

Body Protection
Fully buttoned, long-sleeved

laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher).

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.

Operational Plan: Step-by-Step Handling Protocol
All manipulations of H-HomoArg-OH.HCl should be performed in a designated, well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Preparation:

Ensure the work area is clean and uncluttered.

Assemble all necessary equipment and reagents before handling the compound.

Don all required PPE as outlined in the table above.

Weighing and Aliquoting (Solid Form):

Perform all manipulations of the solid compound within a chemical fume hood to avoid

creating dust.

Use appropriate tools, such as spatulas and weigh paper, to handle the powder.

Solution Preparation:
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H-HomoArg-OH.HCl is soluble in water and PBS.

When dissolving, always add the solid to the solvent.

If preparing an aqueous stock solution, it is recommended to filter and sterilize it using a

0.22 μm filter before use.

For dissolution, sonication may be required.

Storage:

Solid: Store at -20°C for up to 3 years.

In Solvent: Store at -80°C for up to 1 year. For shorter-term storage, -80°C for 6 months or

-20°C for 1 month is also recommended.

Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from

incompatible materials such as bases, amines, and alkali metals.

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain:

Solid Spills: Carefully cover with a damp cloth to avoid generating dust.

Liquid Spills: Use an inert absorbent material (e.g., sand, diatomaceous earth) to contain

the spill.

Neutralize: For spills of solutions, the spilled material may be neutralized with sodium

carbonate or sodium bicarbonate.

Clean-up:
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Use appropriate personal protective equipment during clean-up.

Collect the absorbed material and place it in a suitable, closed container for disposal.

Wash the spill area thoroughly with soap and water.

Disposal Plan
Dispose of H-HomoArg-OH.HCl and any contaminated materials in accordance with local,

regional, and national regulations.

Waste Collection:

Collect waste in a clearly labeled, corrosion-resistant, and leak-proof container.

Neutralization:

Before disposal, solutions should be neutralized with a suitable base like sodium

bicarbonate. The reaction is complete when fizzing stops.

Final Disposal:

The neutralized solution should be taken to a local hazardous waste disposal facility or a

licensed waste management service.

Do not pour down the drain unless local regulations permit it for diluted and neutralized

solutions.

Experimental Workflow
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Storage
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1. Prepare Work Area
(Clean & Uncluttered)

2. Assemble Materials

3. Don PPE

4. Weigh Solid in Fume Hood

5. Prepare Solution
(Add solid to solvent)

6. Store Appropriately
(Solid: -20°C, Solution: -80°C)

7. Collect Waste

8. Neutralize Waste Solution

9. Dispose via
Hazardous Waste Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of H-HomoArg-OH.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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